Cas no 30905-63-6 (Aspartic acid,N-(aminocarbonyl)-, calcium salt (1:1))

• Product Name: Aspartic acid,N-(aminocarbonyl)-, calcium salt (1:1)
• CAS No: 30905-63-6
• MF: C₅H₆CaN₂O₅
• MW: 214.1895403862
• CID: 310728
• PubChem ID: 35676
• Update Time: 2025-04-19

Aspartic acid,N-(aminocarbonyl)-, calcium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Aspartic acid,N-(aminocarbonyl)-, calcium salt (1:1)
• calcium,2-(carbamoylamino)butanedioate
• Aspartic acid, N-carbamoyl-, calcium salt (1:1), DL-
• Calcium DL-N-carbamoylaspartate
• Calcium N-carbamoyl-DL-aspartate
• Calcium N-carbamoyoaspartate DL-form
• Calcium ureidosuccinate
• DL-N-Carbamoylaspartic acid calcium salt
• Pacilan
• DTXSID30953075
• Q27277862
• SCHEMBL1435502
• DL-calcium N-carbamoylaspartate
• calcium;2-(carbamoylamino)butanedioate
• F9OP81SI6Q
• calcium 2-(carbamoylamino)butanedioate
• UNII-F9OP81SI6Q
• CALCIUM N-CARBAMOYLASPARTATE, DL-
• CALCIUM N-CARBAMOYLASPARTATE DL-FORM [MI]
• 30905-63-6
• EINECS 250-383-5

• Inchi： 1S/C5H8N2O5.Ca/c6-5(12)7-2(4(10)11)1-3(8)9;/h2H,1H2,(H,8,9)(H,10,11)(H3,6,7,12);/q;+2/p-2
• InChI Key： KGWAITXYALRFDQ-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(C(CC(=O)[O-])NC(N)=O)=O

Computed Properties

• Exact Mass: 213.99028
• Monoisotopic Mass: 213.990263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135

Experimental Properties

• Melting Point: >350°
• Boiling Point: 366.4°Cat760mmHg
• Flash Point: 175.4°C
• PSA: 135.38